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Compound of Interest

Compound Name: 1-Chloro-3-methylpentane

Cat. No.: B2815331

An In-depth Technical Guide to 1-Chloro-3-
methylpentane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Chloro-3-methylpentane, a
halogenated alkane with applications in organic synthesis. This document details its chemical
and physical properties, provides experimental protocols for its synthesis and reactions, and
includes visualizations of key chemical processes.

Core Data Presentation
Chemical and Physical Properties

Quantitative data for 1-Chloro-3-methylpentane is summarized in the table below. It is
important to note that while some experimental data for related isomers is available, specific
experimental values for 1-Chloro-3-methylpentane are not widely published. The data
presented here are primarily computed values sourced from comprehensive chemical
databases.
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Property Value Source
CAS Number 62016-93-7 [11[2]
Molecular Formula CeH13Cl [1][2]
Molecular Weight 120.62 g/mol [11[3]
IUPAC Name 1-chloro-3-methylpentane [1]

Canonical SMILES

ccc(c)cccl

[1]

InChl=1S/C6H13Cl/c1-3-6(2)4-

InChl [1]
5-7/h6H,3-5H2,1-2H3
NRLWLQUJUTWEJD-

InChlKey [1]
UHFFFAOYSA-N

XLogP3-AA (Computed) 3.0 [3]

Topological Polar Surface Area

polod 0 A2 [1]

(Computed)

Heavy Atom Count .

(Computed)

Rotatable Bond Count 3

(Computed)

Complexity (Computed) 80.6

Experimental Protocols

Detailed methodologies for the synthesis and key reactions of 1-Chloro-3-methylpentane are

provided below. These protocols are based on established organic chemistry principles and

procedures for similar compounds.

Synthesis of 1-Chloro-3-methylpentane

1. From 3-Methylpentan-1-ol via Nucleophilic Substitution with Thionyl Chloride
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This method involves the conversion of the primary alcohol, 3-methylpentan-1-ol, to the
corresponding alkyl chloride using thionyl chloride.

Materials:

3-Methylpentan-1-ol

Thionyl chloride (SOCI2)

Pyridine (optional, as a scavenger for HCI)

Anhydrous diethyl ether

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, heating mantle,
separatory funnel, distillation apparatus.

Procedure:

In a dry round-bottom flask equipped with a magnetic stirrer, dropping funnel, and reflux
condenser, dissolve 3-methylpentan-1-ol in anhydrous diethyl ether under an inert
atmosphere (e.g., nitrogen or argon).

Cool the flask in an ice bath to 0°C.

Slowly add thionyl chloride dropwise from the dropping funnel to the stirred solution. If
pyridine is used, it can be added prior to the thionyl chloride.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to
room temperature.

Gently reflux the mixture for 1-2 hours using a heating mantle.

Cool the reaction mixture to room temperature and carefully pour it over crushed ice.
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» Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate
solution to neutralize any excess acid.

o Separate the organic layer and wash it with water and then brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by
rotary evaporation.

e Purify the crude 1-Chloro-3-methylpentane by distillation.
2. From 3-Methylpentane via Free Radical Chlorination

This method involves the direct chlorination of 3-methylpentane using a free radical initiator,
typically UV light. It's important to note that this method will produce a mixture of chlorinated
isomers, and separation of the desired 1-Chloro-3-methylpentane would be necessary.[4]

Materials:

3-Methylpentane

Chlorine gas (Cl2) or Sulfuryl chloride (SO2Clz)

A free radical initiator (e.g., AIBN) or a UV lamp

Anhydrous sodium carbonate

Distillation apparatus
Procedure:

o Place 3-methylpentane in a reaction vessel equipped with a gas inlet, a condenser, and a
stirrer.

e Initiate the reaction by either irradiating the mixture with a UV lamp or by adding a catalytic
amount of a free radical initiator and heating.

» Slowly bubble chlorine gas through the reaction mixture or add sulfuryl chloride dropwise.
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e Monitor the reaction progress using gas chromatography (GC).

e Once the desired level of conversion is achieved, stop the reaction and neutralize any
remaining acid by washing with a dilute solution of anhydrous sodium carbonate.

» Dry the organic layer and fractionally distill the mixture to isolate 1-Chloro-3-methylpentane
from other isomers and unreacted starting material.

Key Reactions of 1-Chloro-3-methylpentane

1. SN2 Reaction with Sodium lodide (Finkelstein Reaction)

This is a classic example of a bimolecular nucleophilic substitution (SN2) reaction where the
chlorine atom is displaced by an iodide ion.[5][6]

Materials:

1-Chloro-3-methylpentane

Sodium iodide (Nal)

Acetone (anhydrous)

Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle.
Procedure:

 In a round-bottom flask, dissolve sodium iodide in anhydrous acetone.
e Add 1-Chloro-3-methylpentane to the solution.

o Reflux the mixture with stirring. The reaction progress can be monitored by the formation of a
white precipitate (sodium chloride), which is insoluble in acetone.

 After the reaction is complete (as determined by TLC or GC), cool the mixture to room
temperature.

« Filter off the sodium chloride precipitate.
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» Evaporate the acetone from the filtrate.
e The remaining residue can be purified by distillation to yield 1-lodo-3-methylpentane.

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate the key chemical
processes described in this guide.
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Caption: Synthesis of 1-Chloro-3-methylpentane from 3-Methylpentan-1-ol.
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Caption: Free radical chlorination of 3-Methylpentane leading to a mixture of products.

1-Chloro-3-methylpentane
lodide lon (17)

Backside Attack

Transition State
[I---C--Cl]~

nversion of Stereochemistry

1-lodo-3-methylpentane

Chloride lon (CI-)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Chloro-3-methylpentane | C6H13Cl | CID 13162577 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. 1-chloro-3-methylpentane [webbook.nist.gov]

3. (8R)-1-chloro-3-methylpentane | C6H13CI | CID 101996010 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. 3-Methylpentane on monochlorination gives four possible products. The reaction follows
free radical mechanism.The relative reactivities for replacement of -H are
B3MNul@):2Mul@):1MNul@)” =6:4:1. Relative amounts of A,B,C and D formed are [allen.in]

5. The reaction of (R)-1-chloro-3-methylpentane with sodium iodide in aceton.. [askfilo.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b2815331?utm_src=pdf-body-img
https://www.benchchem.com/product/b2815331?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-3-methylpentane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-3-methylpentane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C62016-93-7&Mask=2000
https://pubchem.ncbi.nlm.nih.gov/compound/3R_-1-chloro-3-methylpentane
https://pubchem.ncbi.nlm.nih.gov/compound/3R_-1-chloro-3-methylpentane
https://allen.in/dn/qna/644544099
https://allen.in/dn/qna/644544099
https://allen.in/dn/qna/644544099
https://askfilo.com/user-question-answers-smart-solutions/the-reaction-of-1-chloro-3-methylpentane-with-sodium-iodide-3333313532353439
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2815331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 6. chem.libretexts.org [chem.libretexts.org]

 To cite this document: BenchChem. [CAS number and molecular formula of 1-Chloro-3-
methylpentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2815331#cas-number-and-molecular-formula-of-1-
chloro-3-methylpentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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